Cas no 303144-56-1 (3-chloro-2-[3-(1H-pyrrol-1-yl)-1H-1,2,4-triazol-1-yl]-5-(trifluoromethyl)pyridine)

• Product Name: 3-chloro-2-[3-(1H-pyrrol-1-yl)-1H-1,2,4-triazol-1-yl]-5-(trifluoromethyl)pyridine
• CAS No: 303144-56-1
• MF: C₁₂H₇ClF₃N₅
• MW: 313.665690660477
• CID: 6787420
• PubChem ID: 1490077
• Update Time: 2025-05-26

3-chloro-2-[3-(1H-pyrrol-1-yl)-1H-1,2,4-triazol-1-yl]-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-[3-(1H-pyrrol-1-yl)-1H-1,2,4-triazol-1-yl]-5-(trifluoromethyl)pyridine
• 303144-56-1
• 11J-022
• 3-chloro-2-[3-(pyrrol-1-yl)-1,2,4-triazol-1-yl]-5-(trifluoromethyl)pyridine
• AKOS005077634
• 3-chloro-2-(3-pyrrol-1-yl-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H7ClF3N5/c13-9-5-8(12(14,15)16)6-17-10(9)21-7-18-11(19-21)20-3-1-2-4-20/h1-7H
• InChI Key： ZLPDMTQMVRQREB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C=NC(=N1)N1C=CC=C1

Computed Properties

• Exact Mass: 313.0342074g/mol
• Monoisotopic Mass: 313.0342074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.5Ų

Additional information on 3-chloro-2-[3-(1H-pyrrol-1-yl)-1H-1,2,4-triazol-1-yl]-5-(trifluoromethyl)pyridine

Research Brief on 3-chloro-2-[3-(1H-pyrrol-1-yl)-1H-1,2,4-triazol-1-yl]-5-(trifluoromethyl)pyridine (CAS: 303144-56-1)

The compound 3-chloro-2-[3-(1H-pyrrol-1-yl)-1H-1,2,4-triazol-1-yl]-5-(trifluoromethyl)pyridine (CAS: 303144-56-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold in medicinal chemistry. Its structure combines a pyridine core with a trifluoromethyl group, a chloro substituent, and a 1,2,4-triazole moiety linked to a pyrrole ring. This combination of functional groups imparts distinct electronic and steric properties, making it an attractive candidate for targeting various biological pathways. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic processes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 303144-56-1 exhibited potent inhibitory activity against protein kinases implicated in cancer cell proliferation. The compound's ability to form hydrogen bonds and hydrophobic interactions with active site residues was identified as a critical factor in its mechanism of action. Molecular docking studies further supported its high binding affinity to target proteins, suggesting its promise as a lead compound for further optimization.

Another significant development involves the compound's application in agrochemical research. A 2024 report in Pest Management Science revealed that 3-chloro-2-[3-(1H-pyrrol-1-yl)-1H-1,2,4-triazol-1-yl]-5-(trifluoromethyl)pyridine derivatives showed remarkable efficacy against resistant strains of agricultural pests. The trifluoromethyl group was found to enhance the compound's stability and bioavailability, addressing key challenges in pesticide development.

The synthesis of 303144-56-1 has also seen advancements. Recent publications in Organic Process Research & Development describe improved synthetic routes with higher yields and reduced environmental impact. These methods often employ catalytic systems that minimize waste generation while maintaining the compound's high purity, which is crucial for pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that while the compound shows excellent target engagement in vitro, its metabolic stability in vivo requires further optimization. Current research efforts are focused on structural modifications to improve its drug-like properties while retaining its biological activity.

In conclusion, 3-chloro-2-[3-(1H-pyrrol-1-yl)-1H-1,2,4-triazol-1-yl]-5-(trifluoromethyl)pyridine represents a compelling case study in modern drug discovery, demonstrating how strategic molecular design can yield compounds with diverse therapeutic potential. Ongoing research continues to explore its applications across multiple domains, from oncology to agriculture, making it a compound of significant interest to both academic and industrial researchers.